Cas no 16576-95-7 (Benzenemethanaminium,N,N-dimethyl-N-undecyl-, chloride (1:1))
16576-95-7 structure
Product Name:Benzenemethanaminium,N,N-dimethyl-N-undecyl-, chloride (1:1)
CAS No:16576-95-7
MF:C20H36ClN
MW:325.959545135498
CID:152744
PubChem ID:14029537
Update Time:2025-04-19
Benzenemethanaminium,N,N-dimethyl-N-undecyl-, chloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanaminium,N,N-dimethyl-N-undecyl-, chloride (1:1)
- benzyldimethylundecylammonium chloride
- benzyl-dimethyl-undecylazanium,chloride
- Ammonium,benzyldimethylundecyl-,chloride (8CI)
- Benzenemethanaminium,N,N-dimethyl-N-undecyl-,chloride
- Benzenemethanaminium,N,N-dimethyl-N-undecyl-,chloride (9CI)
- EINECS 240-634-7
- N,N-Dimethyl-N-undecylbenzenemethanaminium chloride
- Undecylbenzyldimethylammonium chloride
- Benzenemethanaminium, N,N-dimethyl-N-undecyl-, chloride
- 16576-95-7
- NS00053625
- N-Benzyl-N,N-dimethylundecan-1-aminium chloride
- CHEMBL3277500
- SCHEMBL5088565
- benzyl-dimethyl-undecylazanium;chloride
- DTXSID00937125
-
- Inchi: 1S/C20H36N.ClH/c1-4-5-6-7-8-9-10-11-15-18-21(2,3)19-20-16-13-12-14-17-20;/h12-14,16-17H,4-11,15,18-19H2,1-3H3;1H/q+1;/p-1
- InChI Key: KDVOJISTAOBJDJ-UHFFFAOYSA-M
- SMILES: [Cl-].[N+](C)(C)(CC1C=CC=CC=1)CCCCCCCCCCC
Computed Properties
- Exact Mass: 325.25400
- Monoisotopic Mass: 325.253628
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 11
- Complexity: 240
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.6
Experimental Properties
- Density: g/cm3
- Boiling Point: 387.4°Cat760mmHg
- Flash Point: 159.2°C
- PSA: 0.00000
- LogP: 2.79780
Benzenemethanaminium,N,N-dimethyl-N-undecyl-, chloride (1:1) Customs Data
- HS CODE:2923900090
- Customs Data:
China Customs Code:
2923900090Overview:
2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Benzenemethanaminium,N,N-dimethyl-N-undecyl-, chloride (1:1) Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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